Cas no 1261958-03-5 (2-(5-Hydroxypyridin-2-yl)benzaldehyde)

2-(5-Hydroxypyridin-2-yl)benzaldehyde is a versatile heterocyclic compound featuring both a hydroxypyridine and a benzaldehyde moiety, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its bifunctional structure allows for selective modifications at the aldehyde and hydroxyl groups, facilitating applications in ligand design, coordination chemistry, and drug development. The compound exhibits stability under standard conditions and demonstrates compatibility with various reaction conditions, including cross-coupling and condensation reactions. Its well-defined reactivity profile makes it particularly useful for constructing complex molecular architectures, such as Schiff bases or metal-organic frameworks. Researchers value this compound for its synthetic flexibility and potential in developing bioactive molecules or functional materials.

2-(5-Hydroxypyridin-2-yl)benzaldehyde structure

1261958-03-5 structure

Product Name:2-(5-Hydroxypyridin-2-yl)benzaldehyde

CAS No:1261958-03-5

MF:C₁₂H₉NO₂

MW:199.205363035202

MDL:MFCD18323334

CID:2766032

PubChem ID:53229160

Update Time:2025-10-31

2-(5-Hydroxypyridin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 1261958-03-5
- MFCD18323334
- 2-(2-Formylphenyl)-5-hydroxypyridine, 95%
- 2-(2-FORMYLPHENYL)-5-HYDROXYPYRIDINE
- AKOS006318728
- DTXSID30692432
- 2-(5-Hydroxypyridin-2-yl)benzaldehyde
- MDL： MFCD18323334
- Inchi： 1S/C12H9NO2/c14-8-9-3-1-2-4-11(9)12-6-5-10(15)7-13-12/h1-8,15H
- InChI Key： NFGIPGBXXAZEIZ-UHFFFAOYSA-N
- SMILES： OC1=CN=C(C=C1)C1C=CC=CC=1C=O

Computed Properties

Exact Mass: 199.063328530Da
Monoisotopic Mass: 199.063328530Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 50.2Å²

2-(5-Hydroxypyridin-2-yl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330638-5 g	2-(2-Formylphenyl)-5-hydroxypyridine, 95%; .	1261958-03-5	95%	5 g	€1,159.00	2023-07-19
abcr	AB330638-5g	2-(2-Formylphenyl)-5-hydroxypyridine, 95%; .	1261958-03-5	95%	5g	€1159.00	2025-04-21

2-(5-Hydroxypyridin-2-yl)benzaldehyde Related Literature

1. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
4. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
5. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538

Additional information on 2-(5-Hydroxypyridin-2-yl)benzaldehyde

Recent Advances in the Study of 2-(5-Hydroxypyridin-2-yl)benzaldehyde (CAS: 1261958-03-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-Hydroxypyridin-2-yl)benzaldehyde (CAS: 1261958-03-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinctive structure, featuring a hydroxypyridine moiety linked to a benzaldehyde group, makes it a promising scaffold for the development of novel pharmaceuticals.

Recent studies have highlighted the compound's role as an intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-(5-Hydroxypyridin-2-yl)benzaldehyde exhibit potent inhibitory effects against certain kinases involved in inflammatory pathways. This suggests its potential utility in developing anti-inflammatory drugs. Additionally, the compound's ability to form stable complexes with metal ions has been explored for applications in metallodrug design, particularly in oncology.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-(5-Hydroxypyridin-2-yl)benzaldehyde. A study in Organic Letters (2022) reported a novel catalytic method that significantly reduces byproduct formation, thereby improving the scalability of the synthesis process. This methodological innovation is critical for the compound's potential industrial application, as it addresses previous challenges related to cost and efficiency.

Furthermore, computational studies have provided insights into the compound's molecular interactions, particularly its binding affinity for various biological targets. Molecular docking simulations, as described in a 2023 Bioorganic Chemistry article, revealed that the hydroxypyridine and benzaldehyde groups play a synergistic role in stabilizing interactions with target proteins. These findings are instrumental in guiding the design of next-generation derivatives with enhanced pharmacological properties.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Preliminary in vivo studies, such as those reported in Toxicology and Applied Pharmacology (2023), indicate that while the compound shows favorable bioavailability, further optimization is needed to mitigate potential hepatotoxicity. Ongoing research is focused on structural modifications to improve its safety profile without compromising efficacy.

In conclusion, 2-(5-Hydroxypyridin-2-yl)benzaldehyde (CAS: 1261958-03-5) represents a versatile and promising candidate in chemical biology and drug discovery. Its multifaceted applications, from enzyme inhibition to metallodrug development, underscore its potential to address unmet medical needs. Future research should prioritize comprehensive preclinical evaluations to translate these findings into clinically viable therapeutics.